Cas no 2229365-72-2 (2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2229365-72-2
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 6577410
• PubChem ID: 54442485
• Update Time: 2025-06-22

2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol
• SCHEMBL7779154
• EN300-1908338
• 2229365-72-2

• Inchi： 1S/C9H10BrFO2/c1-13-9-6(8(12)5-10)3-2-4-7(9)11/h2-4,8,12H,5H2,1H3
• InChI Key： WPCMOHSLWBLULP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1OC)F)O

Computed Properties

• Exact Mass: 247.98482g/mol
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol

Introduction to 2-Bromo-1-(3-Fluoro-2-Methoxyphenyl)ethan-1-ol (CAS No. 2229365-72-2)

2-Bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2229365-72-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo group, a fluoro-substituted phenyl ring, and a methoxy group. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The molecular formula of 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol is C₁₀H₁₁BrFO₂, with a molecular weight of approximately 249.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, substitution, and reduction steps. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In the context of medicinal chemistry, 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its biological properties, including its ability to interact with specific protein targets and its effects on cellular processes. For instance, studies have shown that this compound can modulate the activity of certain enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The bromo group in 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions. This functional group can be used as a handle for further derivatization, allowing researchers to explore a wide range of structural modifications. The fluoro-substituted phenyl ring adds additional complexity to the molecule, influencing its lipophilicity and metabolic stability. The methoxy group, on the other hand, can enhance the solubility of the compound and improve its pharmacokinetic properties.

In preclinical studies, 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol has demonstrated promising results in vitro and in vivo. For example, it has shown potent inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has been evaluated for its neuroprotective properties, with preliminary data indicating that it may have therapeutic benefits in models of Alzheimer's disease and Parkinson's disease.

The safety profile of 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol is an important consideration for its potential use in clinical settings. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as its genotoxicity and mutagenicity. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

In conclusion, 2-bromo-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2229365-72-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.